2-Chloro-4-fluoro-3-propylbenzaldehyde

• Molecular Formula: C10H10ClFO
• Molecular Weight: 200.64 g/mol
• IUPAC Name: 2-chloro-4-fluoro-3-propylbenzaldehyde
• InChI: InChI=1S/C10H10ClFO/c1-2-3-8-9(12)5-4-7(6-13)10(8)11/h4-6H,2-3H2,1H3
• InChI Key: SVNRFXVPRFDWLM-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=C(C=CC(=C1Cl)C=O)F

Description

2-Chloro-4-fluoro-3-propylbenzaldehyde is a useful research compound. Its molecular formula is C10H10ClFO and its molecular weight is 200.64 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Chloro-1-(dimethoxymethyl)-4-fluoro-3-propylbenzene (1.20 g) was dissolved in a mixed solvent of tetrahydrofuran (16 mL)-1 mol/L hydrochloric acid (8 ml), and the mixture was heated under reflux for 2 hr. To the reaction mixture were added water and ethyl acetate, and the mixture was extracted with ethyl acetate. The obtained extract was dried over anhydrous magnesium sulfate. The ethyl acetate solvent was concentrated under reduced pressure, and the obtained residue was purified by silica gel column chromatography (developing solvent: hexane-ethyl acetate=30:1→3:1) to give the title compound as a colorless oil (yield: 970 mg).